5-chloro-N-(oxan-4-yl)pyridine-2-carboxamide
Overview
Description
5-Chloro-N-(oxan-4-yl)pyridine-2-carboxamide, or 5-Cl-OPC, is a unique compound with a wide range of potential applications in scientific research. It has been used in laboratory experiments to study the biochemical and physiological effects of its mechanism of action.
Mechanism of Action
The mechanism of action of 5-Cl-OPC is not yet fully understood, but it is thought to act as an inhibitor of the enzyme acetylcholinesterase (AChE). AChE is an enzyme involved in the breakdown of the neurotransmitter acetylcholine, and its inhibition leads to increased levels of acetylcholine in the brain, which can lead to increased cognitive performance and alertness.
Biochemical and Physiological Effects
The biochemical and physiological effects of 5-Cl-OPC are still being studied, but preliminary research has shown that it has the potential to modulate the activity of enzymes involved in signal transduction pathways, as well as regulate gene expression. Additionally, it has been shown to increase the activity of acetylcholinesterase, which may lead to improved cognitive performance and alertness.
Advantages and Limitations for Lab Experiments
The advantages of using 5-Cl-OPC in laboratory experiments include its low cost, its availability in large quantities, and its high solubility in water. Additionally, the compound is stable and can be stored for long periods of time without degrading. However, the compound is toxic and should be handled with caution.
Future Directions
Future research on 5-Cl-OPC may focus on its potential therapeutic applications, such as its use as a cognitive enhancer or its potential to modulate the activity of enzymes involved in signal transduction pathways. Additionally, further research may focus on its potential to regulate gene expression and its role in the regulation of the immune system. Finally, further research may focus on its potential to modulate the activity of acetylcholinesterase, which may lead to improved cognitive performance and alertness.
Synthesis Methods
5-Cl-OPC is synthesized through a multi-step process that begins with the reaction of 4-chloro-3-nitropyridine with sodium hydroxide to form 4-chloro-3-amino-5-nitropyridine. This intermediate is then reacted with oxalyl chloride to form 5-chloro-N-(oxan-4-yl)pyridine-2-carboxamide.
Scientific Research Applications
5-Cl-OPC has been used in laboratory experiments to study its mechanism of action, biochemical and physiological effects, and potential future directions for research. In particular, it has been used to study the effects of the compound on the activity of enzymes, the regulation of gene expression, and the role of the compound in signal transduction pathways.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 5-chloro-N-(oxan-4-yl)pyridine-2-carboxamide involves the reaction of 5-chloro-2-pyridinecarboxylic acid with oxan-4-amine, followed by the conversion of the resulting intermediate to the final product through a coupling reaction with N,N'-dicyclohexylcarbodiimide (DCC) and N-hydroxysuccinimide (NHS).", "Starting Materials": [ "5-chloro-2-pyridinecarboxylic acid", "oxan-4-amine", "N,N'-dicyclohexylcarbodiimide (DCC)", "N-hydroxysuccinimide (NHS)" ], "Reaction": [ "Step 1: 5-chloro-2-pyridinecarboxylic acid is reacted with oxan-4-amine in the presence of a coupling reagent such as DCC and a catalyst such as N,N-dimethylformamide (DMF) to form the intermediate 5-chloro-N-(oxan-4-yl)pyridine-2-carboxamide.", "Step 2: The intermediate is then coupled with DCC and NHS in the presence of a catalyst such as N,N-dimethylacetamide (DMA) to form the final product, 5-chloro-N-(oxan-4-yl)pyridine-2-carboxamide.", "Step 3: The final product is purified through recrystallization or column chromatography." ] } | |
CAS RN |
2758002-73-0 |
Product Name |
5-chloro-N-(oxan-4-yl)pyridine-2-carboxamide |
Molecular Formula |
C11H13ClN2O2 |
Molecular Weight |
240.7 |
Purity |
95 |
Origin of Product |
United States |
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